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Compound of Interest

Compound Name: Dracoflavan C1

CAS No.: 194794-49-5

Cat. No.: B1649316

Get Quote

As researchers and innovators at the forefront of drug development, we often encounter novel

chemical entities with limited safety data. Dracoflavan C1, a flavonoid isolated from "Dragon's

Blood" resin, is one such compound.[1][2] While specific toxicological data for Dracoflavan C1
(CAS: 194794-49-5) is not readily available in public safety literature, this guide provides a

comprehensive framework for its safe handling.[3] Our core principle is to treat Dracoflavan C1
as a substance with unknown hazards, adopting a conservative and robust safety posture to

protect laboratory personnel.[4][5]

This document outlines essential personal protective equipment (PPE) protocols, operational

plans, and disposal procedures. It is designed to be a practical, step-by-step resource that

empowers you to work safely and effectively.

The Precautionary Principle: Risk Assessment for
an Uncharacterized Compound
The foundation of laboratory safety is a thorough risk assessment.[6][7][8] Since no specific

Safety Data Sheet (SDS) exists for Dracoflavan C1, we must infer potential hazards and

operate under the assumption that the compound could be toxic, an irritant, or a sensitizer. A

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1649316#bc-rfq
https://www.benchchem.com/product/b1649316/docs?utm_src=pdf-body#operational-guide-to-personal-protective-equipment-for-handling-dracoflavan-c1
https://www.researchgate.net/publication/230180767_Novel_Flavonoids_in_Dragon's_Blood_of_Daemonorops_draco
https://pubmed.ncbi.nlm.nih.gov/9358637/
https://www.benchchem.com/product/b1649316/docs?utm_src=pdf-body#operational-guide-to-personal-protective-equipment-for-handling-dracoflavan-c1
https://www.chemfarms.com/Dracoflavan_C1
https://www.benchchem.com/product/b1649316/docs?utm_src=pdf-body#operational-guide-to-personal-protective-equipment-for-handling-dracoflavan-c1
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_NovelChemicalsWithUnknownHazards_Reviewed.pdf
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.sfu.ca/srs/work-research-safety/research-safety/chemical-safety/risk-assessment.html
https://ehs.stanford.edu/wp-content/uploads/Laboratory-Risk-Assessment-Tool.pdf
https://www.benchchem.com/product/b1649316/docs?utm_src=pdf-body#operational-guide-to-personal-protective-equipment-for-handling-dracoflavan-c1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


similar compound, Dracoflavan C2, is described in a sample Material Safety Data Sheet

(MSDS) as a substance to be handled with care, avoiding dust formation and contact with skin

and eyes.[9] Therefore, our primary goal is to prevent exposure through all potential routes:

inhalation, dermal contact, ingestion, and ocular contact.

All handling of Dracoflavan C1 must be preceded by a formal risk assessment for the specific

procedure being performed.[7][8] This assessment should be documented and reviewed by the

laboratory supervisor.

Engineering and Administrative Controls: The First
Line of Defense
Before detailing PPE, it is critical to emphasize that PPE is the last line of defense. Engineering

and administrative controls are designed to minimize hazards at their source.

Engineering Controls: All work involving solid Dracoflavan C1 or its solutions must be

conducted within a certified chemical fume hood to prevent the inhalation of aerosols, dust,

or vapors.[4][5] For weighing the solid powder, a powder-coated balance enclosure or a

dedicated fume hood is mandatory to minimize aerosolization.[10]

Administrative Controls: Access to areas where Dracoflavan C1 is handled should be

restricted. A designated area within the lab must be clearly marked for its use.[4] All

personnel must receive documented training on the procedures outlined in this guide.[11]

Personal Protective Equipment (PPE): A Multi-
Layered Barrier
The selection of PPE is dictated by the specific task being performed. The following table

summarizes the minimum required PPE for handling Dracoflavan C1.
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Activity Hand Protection
Eye/Face

Protection
Body Protection

Respiratory

Protection

Storage &

Transport

Single pair of

nitrile gloves

ANSI Z87.1-

compliant safety

glasses

Fully-fastened

laboratory coat

Not required if

container is

sealed

Weighing Solid

Compound

Double-gloved

with nitrile or

neoprene gloves

Chemical safety

goggles and face

shield

Fully-fastened

laboratory coat

N95 respirator

(minimum)

Preparing

Solutions

Double-gloved

with nitrile or

neoprene gloves

Chemical safety

goggles and face

shield

Fully-fastened

laboratory coat

Not required if

performed in a

fume hood

In Vitro Assays
Single pair of

nitrile gloves

ANSI Z87.1-

compliant safety

glasses

Fully-fastened

laboratory coat
Not required

Waste Disposal

Double-gloved

with nitrile or

neoprene gloves

Chemical safety

goggles

Fully-fastened

laboratory coat
Not required

Detailed PPE Specifications
Hand Protection: Double-gloving provides an extra layer of protection against contamination.

Nitrile or neoprene gloves are recommended for their chemical resistance.[4][5] Always

inspect gloves for tears or punctures before use.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses are the minimum

requirement.[4][5] When handling the solid compound or when there is a splash hazard,

chemical safety goggles and a full-face shield are required to provide comprehensive

protection.[4][5][10]

Body Protection: A clean, fully-fastened laboratory coat must be worn at all times. Ensure the

material is appropriate for the chemicals being used in the procedure.

Respiratory Protection: An N95 or higher-rated respirator is necessary when handling the

solid powder outside of a containment enclosure to prevent inhalation of fine particles.[10] All
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respirator use must comply with your institution's respiratory protection program, which

includes fit-testing and training.

Procedural Guidance: Step-by-Step Protocols
PPE Donning and Doffing Workflow
Properly putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Lab Coat 2. Goggles/Face Shield 3. Respirator (if required) 4. Gloves (Outer glove over cuff)

1. Outer Gloves 2. Lab Coat 3. Goggles/Face Shield 4. Inner Gloves 5. Respirator (if used) 6. Wash Hands Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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